Cas no 247206-80-0 (3-Iodobenzoylacetonitrile)
3-Iodobenzoylacetonitrile structure
Product Name:3-Iodobenzoylacetonitrile
CAS No:247206-80-0
MF:C9H6INO
MW:271.054514408112
MDL:MFCD04114350
CID:246113
PubChem ID:11623179
Update Time:2025-04-19
3-Iodobenzoylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanenitrile,3-iodo-b-oxo-
- 3-(3-iodophenyl)-3-oxopropanenitrile
- 3-Iodobenzoylacetonitrile
- 2-(3-Iodobenzoyl)acetonitrile
- beta-ketonitrile 5a
- CHEMBL390542
- 247206-80-0
- FT-0604204
- 2-(3-iodobenzoyl)-acetonitrile
- AKOS009254708
- 2-Cyano-3 inverted exclamation mark -iodoacetophenone
- A5066
- BDBM16184
- RFIKLEHQZPGRIM-UHFFFAOYSA-N
- Benzenepropanenitrile, 3-iodo-beta-oxo-
- MFCD04114350
- DTXSID10469624
- CS-0318258
- SCHEMBL3658196
- FD6032
- SY041782
- 2-(3-iodobenzoyl)- acetonitrile
- 3-(3-iodophenyl)-3-oxo-propanenitrile
- AB18114
- Benzenepropanenitrile, 3-iodo-.beta.-oxo-
-
- MDL： MFCD04114350
- Inchi： 1S/C9H6INO/c10-8-3-1-2-7(6-8)9(12)4-5-11/h1-3,6H,4H2
- InChI Key： RFIKLEHQZPGRIM-UHFFFAOYSA-N
- SMILES： IC1=CC=CC(C(CC#N)=O)=C1
Computed Properties
- Exact Mass: 270.94900
- Monoisotopic Mass: 270.94941g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- Density: 1.772
- Boiling Point: 391.2°C at 760 mmHg
- Flash Point: 190.4°C
- Refractive Index: 1.62
- PSA: 40.86000
- LogP: 2.38758
3-Iodobenzoylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019115439-5g |
3-(3-Iodophenyl)-3-oxopropanenitrile |
247206-80-0 | 95% | 5g |
$797.04 | 2023-09-02 | |
| TRC | I689565-25mg |
3-Iodobenzoylacetonitrile |
247206-80-0 | 25mg |
$69.00 | 2023-05-18 | ||
| TRC | I689565-50mg |
3-Iodobenzoylacetonitrile |
247206-80-0 | 50mg |
$98.00 | 2023-05-18 | ||
| TRC | I689565-100mg |
3-Iodobenzoylacetonitrile |
247206-80-0 | 100mg |
$150.00 | 2023-05-18 | ||
| TRC | I689565-250mg |
3-Iodobenzoylacetonitrile |
247206-80-0 | 250mg |
$ 270.00 | 2023-09-07 | ||
| abcr | AB312850- |
3-Iodobenzoylacetonitrile, 95%; . |
247206-80-0 | 95% | €225.40 | 2023-02-04 | ||
| abcr | AB312850-250 mg |
3-Iodobenzoylacetonitrile, 95%; . |
247206-80-0 | 95% | 250mg |
€263.50 | 2023-04-26 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0049-1g |
3-Iodobenzoylacetonitrile |
247206-80-0 | 96% | 1g |
5071.29CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0049-5g |
3-Iodobenzoylacetonitrile |
247206-80-0 | 96% | 5g |
16943.89CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 05R0049-500mg |
3-Iodobenzoylacetonitrile |
247206-80-0 | 96% | 500mg |
2959.67CNY | 2021-05-08 |
3-Iodobenzoylacetonitrile Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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